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Compound of Interest

Compound Name: WM-1119

Cat. No.: B611812

For researchers and drug development professionals utilizing the potent and selective KAT6A
inhibitor, WM-1119, adherence to proper disposal protocols is paramount for laboratory safety
and environmental compliance. This guide provides a clear, step-by-step framework for the
safe handling and disposal of WM-1119, ensuring the well-being of laboratory personnel and
the integrity of your research environment.

Waste Management and Disposal Protocol

The disposal of WM-1119, as with any chemical reagent, must be conducted in accordance
with all applicable federal, state, and local environmental regulations. The following procedure
is a general guideline and should be adapted to comply with the specific requirements of your
institution and region.

Step 1: Personal Protective Equipment (PPE)

Before handling WM-1119 waste, ensure you are wearing appropriate PPE, including:
o Chemical-resistant gloves (e.g., nitrile)

» Safety glasses with side shields or goggles

e Alab coat

Step 2: Waste Segregation
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Proper segregation of chemical waste is crucial to prevent accidental reactions and to ensure
correct disposal.

e Solid Waste:

o Place any solid WM-1119 waste, contaminated consumables (e.g., weighing paper,
pipette tips), and spill cleanup materials into a clearly labeled, sealed, and compatible
hazardous waste container.

o The container should be designated for "Solid Chemical Waste" and should include the full
chemical name: "WM-1119 (CAS No. 2055397-28-7)".

e Liquid Waste:

o Solutions containing WM-1119 should be collected in a dedicated, sealed, and properly
labeled hazardous waste container.

o The label should clearly state "Liquid Chemical Waste," the full chemical name "WM-
1119," the CAS number "2055397-28-7," and the solvent used (e.g., DMSO).

o Do not mix WM-1119 waste with other incompatible chemical waste streams.
Step 3: Storage of Waste

Store hazardous waste containers in a designated, well-ventilated, and secure area away from
heat, ignition sources, and incompatible materials. The storage area should have secondary
containment to mitigate potential spills.

Step 4: Disposal

Arrange for the collection and disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal
contractor. Never dispose of WM-1119 down the drain or in regular trash.

Quantitative Data Summary

For safe handling and storage, refer to the following quantitative information for WM-1119.
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Property Value Source
Molecular Formula CisH13F2N303S [1]
Molecular Weight 389.4 g/mol [1]
Purity >98%

Storage Temperature (Stock -20°C for 1 year; -80°C for 2 2]
Solution) years

Shipping Temperature Room temperature [1]

Experimental Workflow: Disposal Procedure

The following diagram illustrates the logical flow of the WM-1119 disposal procedure.
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WM-1119 Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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